Cas no 1421493-45-9 (2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine)

• Product Name: 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine
• CAS No: 1421493-45-9
• MF: C₁₉H₂₃N₃O₂S
• MW: 357.469823122025
• CID: 5402661
• Update Time: 2025-05-20

2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-pyrimidin-2-yloxypiperidin-1-yl)-(1-thiophen-2-ylcyclopentyl)methanone
• 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine

• Inchi： 1S/C19H23N3O2S/c23-17(19(8-1-2-9-19)16-5-3-14-25-16)22-12-6-15(7-13-22)24-18-20-10-4-11-21-18/h3-5,10-11,14-15H,1-2,6-9,12-13H2
• InChI Key： GPCBAWDKIMUJAK-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=N2)CC1)(C1(C2SC=CC=2)CCCC1)=O

Additional information on 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine

Introduction to 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine, with the CAS number 1421493-45-9, has garnered significant attention due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that exhibit potential in various pharmacological applications, including oncology, inflammation, and central nervous system disorders. The intricate architecture of this molecule, characterized by a thiophen-2-yl substituent and a cyclopentanecarbonyl moiety, contributes to its distinctive chemical and biological properties.

The synthesis and characterization of 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine have been subjects of extensive research, leveraging cutting-edge methodologies to optimize its pharmacokinetic profiles. The presence of the piperidin-4-yl group enhances the compound's solubility and bioavailability, making it an attractive candidate for further development. Recent studies have highlighted the compound's ability to modulate key biological pathways, particularly those involved in cancer cell proliferation and apoptosis.

In the realm of oncology, 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine has shown remarkable promise as an inhibitor of kinases that are aberrantly activated in various cancers. The thiophen-2-yl ring, known for its ability to interact with metal ions and other biomolecules, plays a crucial role in the compound's binding affinity to target enzymes. This interaction disrupts signaling cascades that promote tumor growth, offering a novel mechanism of action for antitumor therapies.

The compound's efficacy has been demonstrated in preclinical studies, where it exhibited significant antiproliferative effects on multiple cancer cell lines. Notably, its ability to induce apoptosis without causing substantial toxicity to healthy cells makes it a promising candidate for clinical translation. Researchers have also explored its potential in combination therapies, where it synergizes with existing chemotherapeutic agents to enhance treatment outcomes.

Beyond oncology, 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine has shown potential in addressing inflammatory diseases. The modulation of inflammatory pathways by this compound has been linked to its ability to inhibit the production of pro-inflammatory cytokines. This property makes it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation is a key pathological feature.

The central nervous system (CNS) is another area where this compound has demonstrated significant promise. Studies have indicated that it can cross the blood-brain barrier, allowing it to exert therapeutic effects within the CNS. Its ability to modulate neurotransmitter systems has led researchers to explore its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's unique chemical structure allows it to interact with specific receptors and enzymes involved in these diseases, offering a novel therapeutic approach.

The synthesis of 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule.

In conclusion, 2-({1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidin-4-yloxy)pyrimidine, with CAS number 1421493-45-9, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development in various therapeutic areas. As research continues to uncover new applications for this compound, it holds great potential for improving patient outcomes and advancing medical science.